(2-Acetylphenoxy)butanoic acid, ethyl ester

• Molecular Formula: C14H18O4
• Molecular Weight: 250.29 g/mol
• IUPAC Name: ethyl 2-(2-acetylphenoxy)butanoate
• InChI: InChI=1S/C14H18O4/c1-4-12(14(16)17-5-2)18-13-9-7-6-8-11(13)10(3)15/h6-9,12H,4-5H2,1-3H3
• InChI Key: QPFNPHZHXXINRC-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)OCC)OC1=CC=CC=C1C(=O)C

Description

(2-Acetylphenoxy)butanoic acid, ethyl ester is a useful research compound. Its molecular formula is C14H18O4 and its molecular weight is 250.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

2-Acetylphenol (1 g, 7.34 mmol) is treated with 1.79 g (9.18 mmol) of ethyl 4-bromobutyrate, 3.55 g (25.71 mmol) of potassium carbonate and a catalytic amount (11 mg, 0.07 mmol) of sodium iodide as described in Preparation 3 to give 1.84 g of (2-acetylphenoxy)butyric acid, ethyl ester as a light yellow oil which solidified upon standing: m.p. 43°-45° C.; The 1H NMR (300 MHz, CDCl3) is consistent with the desired product; IR (neat) 1730, 1660, 1600 cm-1 ; MS (CI) m/e 251 (M+H), 232, 205.